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Introduction

While the query specified "HZ2," no such widely recognized material exists in common
materials science literature. It is plausible that this was a typographical error and the intended
subject was Hz, or elemental hydrogen. Hydrogen is a critical element in materials science,
with profound implications for energy storage, material durability, and synthesis. These
application notes provide an overview of two key practical applications of hydrogen in materials
science: its role as an energy carrier in storage materials and its detrimental effect on the
structural integrity of metals through hydrogen embrittlement. Detailed protocols for evaluating
materials in these contexts are provided, along with quantitative data for comparison and
graphical representations of key processes.

Application 1: Hydrogen Storage Materials

The development of safe and efficient hydrogen storage materials is paramount for the
advancement of a hydrogen-based economy. Materials scientists are exploring a variety of
solid-state materials that can store hydrogen at high volumetric and gravimetric densities under
moderate temperature and pressure conditions.

Key Materials and Performance

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b3119701?utm_src=pdf-interest
https://www.benchchem.com/product/b3119701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A range of materials are under investigation for solid-state hydrogen storage, each with distinct
advantages and disadvantages. The primary performance metrics are gravimetric capacity (the
weight percentage of hydrogen stored) and volumetric capacity (the amount of hydrogen stored
per unit volume).

Gravimetric . Operating
) Example ) Volumetric
Material Class . Capacity . Temperature
Material Capacity (g/L)
(wt.%) (°C)
Complex .
) KzLiTiHe 4.38 19.12 ~162
Hydrides
CazLiTiHe 4.29 2341 ~107
] Magnesium
Metal Hydrides ) 7.6 110 250-400
Hydride (MgH2)
Room
) ~1.9 (at room
Sorbents Activated Carbon . ) - Temperature /
em
P Cryogenic

Metal-Organic )
Variable (e.g., up ]
Frameworks - Cryogenic
to ~10 at 77K)
(MOFs)

Table 1: Comparison of common hydrogen storage material classes. Note that capacities and
operating conditions can vary significantly based on material synthesis, processing, and
specific operating parameters.

Experimental Protocol: Volumetric Hydrogen Storage
Capacity Measurement

This protocol outlines the determination of hydrogen storage capacity using a volumetric
(Sieverts) apparatus.

Objective: To measure the amount of hydrogen gas absorbed by a material as a function of
pressure at a constant temperature.
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Materials and Equipment:

e Sieverts-type volumetric apparatus

o High-purity hydrogen gas (99.999%)

o Sample of the material to be tested (e.g., metal hydride powder)

e Sample holder

e Vacuum pump

e Pressure transducers

o Temperature controller and furnace

o Calibrated gas reservoir of known volume

» Data acquisition system

Procedure:

e Sample Preparation:
o Carefully weigh the sample material and load it into the sample holder.
o Attach the sample holder to the apparatus.

o System Evacuation and Activation:

o Evacuate the entire system, including the sample holder and gas reservoir, to a high
vacuum to remove any atmospheric contaminants.

o Heat the sample under vacuum to a specific activation temperature (material-dependent)
to clean the surface and prepare it for hydrogen absorption.

o Cool the sample to the desired experimental temperature.

e Measurement of "Dead Volume":
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o Isolate the sample holder.

o Pressurize the calibrated gas reservoir to a known pressure with an inert gas (e.qg.,
Helium).

o Expand the inert gas into the evacuated sample holder.
o Measure the final equilibrium pressure.

o Calculate the volume of the sample holder that is not occupied by the sample material (the
"dead volume") using the ideal gas law.

[¢]

Evacuate the inert gas from the system.

o Hydrogen Absorption Measurement:

[e]

Isolate the sample holder.
o Pressurize the calibrated gas reservoir with hydrogen to a known pressure.
o Expand the hydrogen into the sample holder.

o Monitor the pressure decrease as the material absorbs hydrogen until a stable equilibrium
pressure is reached.

o The amount of hydrogen absorbed is calculated from the pressure drop, taking into
account the known volumes of the reservoir and the dead volume of the sample holder.

o Repeat this process by incrementally increasing the initial pressure in the reservoir to
obtain a pressure-composition isotherm (PCT curve).

o Data Analysis:

o Plot the amount of hydrogen absorbed (in wt.%) as a function of the equilibrium pressure
to generate the PCT curve.

o The plateau pressure on the PCT curve for metal hydrides indicates the equilibrium
pressure for the hydride formation.
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Experimental Workflow for Hydrogen Storage Measurement
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A flowchart of the volumetric hydrogen storage measurement process.

Application 2: Hydrogen Embrittilement of Metals

Hydrogen embrittlement is a phenomenon where the presence of hydrogen atoms in a metal
lattice leads to a loss of ductility and strength, making the material susceptible to premature
failure under stress.[1] This is a critical consideration in the design and maintenance of
structures and components exposed to hydrogen-rich environments, such as in the oil and gas,
nuclear, and aerospace industries.

Susceptible Materials and Effects

High-strength steels, nickel-based alloys, and some titanium and aluminum alloys are
particularly susceptible to hydrogen embrittlement. The presence of hydrogen can significantly
reduce the material's toughness and elongation to failure.

. . Tensile . Reduction in
Material Condition Elongation (%)
Strength (MPa) Area (%)
High-Strength
Uncharged 1950 12 45
Steel (AISI 4340)
Hydrogen
yeres 1300 5 15
Charged
Nickel Alloy
Uncharged 1380 25 40
(Inconel 718)
Hydrogen
yerod 1100 15 20
Charged

Table 2: lllustrative data showing the effect of hydrogen charging on the mechanical properties
of common alloys. Actual values can vary based on material processing, hydrogen charging
conditions, and testing parameters.

Experimental Protocol: ASTM F519 - Mechanical
Hydrogen Embrittlement Evaluation
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This protocol describes a standardized method to evaluate the susceptibility of high-strength
steel to hydrogen embrittlement from plating/coating processes and service environments.[2][3]

Objective: To determine if a plating or coating process causes a delayed failure of high-strength
steel under a sustained load.

Materials and Equipment:

Notched tensile specimens (typically round bars) of the steel to be evaluated.

Sustained load testing machine.

Environment for hydrogen charging (e.g., electroplating bath).

Timing device.

Procedure:

Specimen Preparation:
o Machine notched tensile specimens according to the dimensions specified in ASTM F519.

o Clean the specimens to remove any contaminants.

Hydrogen Charging:

o Subiject the specimens to the plating or coating process that is being evaluated. This
process introduces hydrogen into the steel.

Baking (if applicable):

o If the process includes a baking step to remove hydrogen, perform it on the specimens as
specified.

Sustained Load Test:

o Determine the Notched Fracture Strength (NFS) of uncharged specimens from the same
lot of material.
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o Load the hydrogen-charged specimens in the sustained load testing machine to 75% of
the NFS.

o Maintain this load for 200 hours.
e Evaluation:

o If a specimen fractures within the 200-hour test period, the plating/coating process is

considered to be embrittling.

o If no fracture occurs, the process is considered non-embrittling under the conditions of the

test.

Mechanism of Hydrogen Embrittlement
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A diagram illustrating the key stages of hydrogen embrittlement in metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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